2-(3-fluorophenyl)cyclohexan-1-one
Overview
Description
2-(3-Fluorophenyl)cyclohexan-1-one (2-FPC) is an organic compound that is used in a variety of scientific research applications. It is a cyclic ketone with a molecular formula of C10H13FO and a molecular weight of 180.21 g/mol. 2-FPC is a white, crystalline solid with a melting point of 53-54 °C and a boiling point of 255-256 °C. It is soluble in ethanol, acetone, and ether, and insoluble in water. 2-FPC is also known as 3-fluorophenylcyclohexanone, 3-fluorocyclohexanone, and 2-FPC.
Scientific Research Applications
2-FPC is used in a variety of scientific research applications, including drug discovery, organic synthesis, and biochemistry. It is used as a reagent in the synthesis of pharmaceuticals and other organic compounds. It is also used in the development of novel catalysts for organic reactions. Additionally, 2-FPC is used in the synthesis of fluorescent probes for imaging and detection of biomolecules. It is also used as a substrate for enzymes involved in metabolic pathways.
Mechanism of Action
2-FPC is an organic compound that acts as a substrate for enzymes involved in metabolic pathways. It is believed to interact with the active sites of enzymes, which can lead to changes in their activity. Additionally, 2-FPC is believed to interact with other molecules, such as proteins, to form complexes that can alter their function.
Biochemical and Physiological Effects
2-FPC has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as to have anti-inflammatory and anti-cancer properties. Additionally, 2-FPC has been shown to have an effect on the central nervous system, as it has been found to be a potent inhibitor of the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
2-FPC has several advantages for use in laboratory experiments. It is a relatively inexpensive compound that is easy to synthesize. Additionally, it is a stable compound that is not easily degraded. However, 2-FPC has several limitations for use in laboratory experiments. It is not soluble in water and is not very soluble in organic solvents. Additionally, it has a low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research involving 2-FPC. One potential direction is to further explore its biochemical and physiological effects, as it has already been shown to have anti-inflammatory and anti-cancer properties. Additionally, further research could explore its use as a fluorescent probe for imaging and detection of biomolecules. Additionally, further research could explore its potential use as a substrate for enzymes involved in metabolic pathways. Furthermore, further research could explore its potential use in drug discovery and organic synthesis. Finally, further research could explore the development of novel catalysts for organic reactions that involve 2-FPC.
Synthesis Methods
2-FPC is synthesized by the condensation of 3-fluorobenzaldehyde and cyclohexanone. In the first step, 3-fluorobenzaldehyde is reacted with cyclohexanone in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a mixture of 2-FPC and 3-fluorocyclohexanol. The mixture is then separated by distillation, and the 2-FPC is isolated.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-fluorophenyl)cyclohexan-1-one involves the Friedel-Crafts acylation of cyclohexanone with 3-fluorobenzoyl chloride, followed by reduction of the resulting ketone using sodium borohydride.", "Starting Materials": [ "Cyclohexanone", "3-Fluorobenzoyl chloride", "Anhydrous aluminum chloride", "Anhydrous ether", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 5.0 g of anhydrous aluminum chloride in 50 mL of anhydrous ether in a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.", "Step 2: Add 5.0 g of cyclohexanone dropwise to the flask while stirring vigorously. Continue stirring for 30 minutes at room temperature.", "Step 3: Slowly add 6.0 g of 3-fluorobenzoyl chloride to the reaction mixture while stirring. Continue stirring for 2 hours at room temperature.", "Step 4: Quench the reaction by adding 50 mL of ice-cold water to the flask. Extract the organic layer with 3 × 50 mL of diethyl ether.", "Step 5: Combine the organic layers and wash with 50 mL of 1 M hydrochloric acid, followed by 50 mL of saturated sodium bicarbonate solution, and finally with 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in 50 mL of methanol and add 1.0 g of sodium borohydride to the solution. Stir the mixture for 2 hours at room temperature.", "Step 8: Quench the reaction by adding 50 mL of ice-cold water to the flask. Extract the organic layer with 3 × 50 mL of diethyl ether.", "Step 9: Combine the organic layers and wash with 50 mL of 1 M hydrochloric acid, followed by 50 mL of saturated sodium bicarbonate solution, and finally with 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to obtain the pure product." ] } | |
CAS RN |
857872-72-1 |
Product Name |
2-(3-fluorophenyl)cyclohexan-1-one |
Molecular Formula |
C12H13FO |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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